Cas no 87393-53-1 (3-Phenylsulfanylquinoline)
3-Phenylsulfanylquinoline is a sulfur-containing quinoline derivative characterized by the presence of a phenylthio group at the 3-position of the quinoline scaffold. This compound is of interest in organic and medicinal chemistry due to its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. The phenylthio moiety enhances its utility in cross-coupling reactions and as a building block for heterocyclic systems. Its structural features contribute to improved solubility and reactivity in various chemical transformations. The compound is particularly valuable in the development of ligands, catalysts, and biologically relevant compounds, making it a useful reagent for research applications in drug discovery and material science.
3-Phenylsulfanylquinoline structure
Product Name:3-Phenylsulfanylquinoline
CAS No:87393-53-1
MF:C15H11NS
MW:237.319542169571
CID:2857643
PubChem ID:4585491
Update Time:2025-06-08
3-Phenylsulfanylquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-(Phenylthio)quinoline
- starbld0042906
- HS-3215
- 3-(Phenylsulfanyl)quinoline
- 3-Phenylsulfanyl-Quinoline
- 87393-53-1
- CHEMBL1644373
- 3-phenylsulfanylquinoline
- 3-Phenylsulfanylquinoline
-
- Inchi： 1S/C15H11NS/c1-2-7-13(8-3-1)17-14-10-12-6-4-5-9-15(12)16-11-14/h1-11H
- InChI Key： TWIWOYAAGMEHAN-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)C1=CN=C2C=CC=CC2=C1
Computed Properties
- Exact Mass: 237.06122053Da
- Monoisotopic Mass: 237.06122053Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 38.2Ų
3-Phenylsulfanylquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1242050-25mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 25mg |
$395 | 2024-06-05 | |
| 1PlusChem | 1P01EYI7-25mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 25mg |
$231.00 | 2024-04-20 | |
| 1PlusChem | 1P01EYI7-250mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 250mg |
$2086.00 | 2024-04-20 | |
| A2B Chem LLC | AX76719-25mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 25mg |
$195.00 | 2024-04-19 | |
| A2B Chem LLC | AX76719-250mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 250mg |
$1900.00 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1242050-250mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 250mg |
$3130 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1242050-250mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 250mg |
$3315 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1242050-25mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 25mg |
$415 | 2025-02-26 | |
| eNovation Chemicals LLC | Y1242050-25mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 25mg |
$415 | 2025-03-01 | |
| eNovation Chemicals LLC | Y1242050-250mg |
3-(Phenylsulfanyl)quinoline |
87393-53-1 | 98% | 250mg |
$3315 | 2025-03-01 |
3-Phenylsulfanylquinoline Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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